Cas no 1379797-42-8 (Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate)

• Product Name: Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate
• CAS No: 1379797-42-8
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• MDL: MFCD23097099
• CID: 4697907
• Update Time: 2023-08-15

Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]heptan-2-yl]carbamate
• N-Boc-[1(R),2(R),5(S)-2-amino-6,6-dimethylbicyclo-[3.1.1]hept-2-yl]ethanal
• tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate
• Tert-butyl {(1R,2S,5S)-6,6-dimethyl-2-(2-oxoethyl)bicyclo[3.1.1]hept-2-yl}carbamate

• MDL： MFCD23097099
• Inchi： 1S/C16H27NO3/c1-14(2,3)20-13(19)17-16(8-9-18)7-6-11-10-12(16)15(11,4)5/h9,11-12H,6-8,10H2,1-5H3,(H,17,19)/t11-,12+,16-/m0/s1
• InChI Key： KXCBNLCSEZKOKY-OZVIIMIRSA-N
• SMILES： O(C(C)(C)C)C(N[C@]1(CC=O)CC[C@H]2C[C@@H]1C2(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids